3-[[[(1S,2S)-2-phenylcyclopropyl]methylcarbamoylamino]methyl]benzoic acid

• IUPAC Name: 3-[[[(1S,2S)-2-phenylcyclopropyl]methylcarbamoylamino]methyl]benzoic acid
• InChI: InChI=1S/C19H20N2O3/c22-18(23)15-8-4-5-13(9-15)11-20-19(24)21-12-16-10-17(16)14-6-2-1-3-7-14/h1-9,16-17H,10-12H2,(H,22,23)(H2,20,21,24)/t16-,17-/m1/s1
• InChI Key: VAPWWYDVUJOWCR-IAGOWNOFSA-N
• Canonical SMILES: C1C(C1C2=CC=CC=C2)CNC(=O)NCC3=CC(=CC=C3)C(=O)O
• Isomeric SMILES: C1[C@@H]([C@H]1C2=CC=CC=C2)CNC(=O)NCC3=CC(=CC=C3)C(=O)O
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

3-[[[(1S,2S)-2-phenylcyclopropyl]methylcarbamoylamino]methyl]benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as MK-0974 and is a selective antagonist of the calcitonin gene-related peptide (CGRP) receptor.

Scientific Research Applications

3-[[[(1S,2S)-2-phenylcyclopropyl]methylcarbamoylamino]methyl]benzoic acid has been extensively studied for its potential therapeutic applications in various diseases such as migraine, neuropathic pain, and irritable bowel syndrome. The compound acts as a selective antagonist of the CGRP receptor, which is known to play a crucial role in the pathogenesis of these diseases. Several preclinical and clinical studies have demonstrated the efficacy of this compound in reducing pain and improving symptoms in patients with these diseases.

Mechanism of Action

The mechanism of action of 3-[[[(1S,2S)-2-phenylcyclopropyl]methylcarbamoylamino]methyl]benzoic acid involves the selective blockade of the CGRP receptor. CGRP is a neuropeptide that is involved in the regulation of pain and inflammation. By blocking the CGRP receptor, this compound reduces the release of CGRP and hence reduces pain and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the reduction of pain and inflammation in various diseases such as migraine, neuropathic pain, and irritable bowel syndrome. The compound has been shown to be well-tolerated and safe in clinical studies, with minimal adverse effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[[[(1S,2S)-2-phenylcyclopropyl]methylcarbamoylamino]methyl]benzoic acid in lab experiments include its high potency and selectivity towards the CGRP receptor. This compound can be used to study the role of CGRP in various diseases and to develop new therapies targeting the CGRP receptor. However, the limitations of using this compound in lab experiments include its high cost and limited availability.

Future Directions

There are several future directions for the research on 3-[[[(1S,2S)-2-phenylcyclopropyl]methylcarbamoylamino]methyl]benzoic acid. These include the development of new therapies targeting the CGRP receptor, the investigation of the role of CGRP in other diseases, and the optimization of the synthesis method to improve the yield and purity of the final product. Additionally, further studies are needed to investigate the long-term safety and efficacy of this compound in clinical settings.

Synthesis Methods

The synthesis of 3-[[[(1S,2S)-2-phenylcyclopropyl]methylcarbamoylamino]methyl]benzoic acid involves the reaction of benzoic acid with (1S,2S)-2-phenylcyclopropylamine in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting intermediate is then reacted with N-tert-butoxycarbonyl (Boc)-protected glycine methyl ester to yield the final product. This method has been optimized to yield high purity and high yield of the final product.